Cas no 1261893-97-3 (2-(4-t-Butylsulfamoylphenyl)benzoic acid)

• Product Name: 2-(4-t-Butylsulfamoylphenyl)benzoic acid
• CAS No: 1261893-97-3
• MF: C₁₇H₁₉NO₄S
• MW: 333.40206360817
• MDL: MFCD18312772
• CID: 5207138
• Update Time: 2026-03-06

2-(4-t-Butylsulfamoylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-t-Butylsulfamoylphenyl)benzoic acid

• MDL： MFCD18312772
• Inchi： 1S/C17H19NO4S/c1-17(2,3)18-23(21,22)13-10-8-12(9-11-13)14-6-4-5-7-15(14)16(19)20/h4-11,18H,1-3H3,(H,19,20)
• InChI Key： SJCMKDBQTKTIRG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=CC=2C(=O)O)=CC=1)(NC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 510
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(4-t-Butylsulfamoylphenyl)benzoic acid

Introduction to 2-(4-t-Butylsulfamoylphenyl)benzoic acid (CAS No. 1261893-97-3)

2-(4-t-Butylsulfamoylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261893-97-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif featuring a sulfamoyl group attached to a phenyl ring, which is further substituted with a tert-butyl group. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The structure of 2-(4-t-Butylsulfamoylphenyl)benzoic acid consists of a benzoic acid core, which is a well-known aromatic compound with applications ranging from preservatives to drug synthesis. The sulfamoyl group (-SO₂NH₂) at the para position relative to the tert-butyl substituent on the phenyl ring enhances its reactivity and potential biological activity. This arrangement not only influences its solubility and stability but also plays a crucial role in its interaction with biological targets.

In recent years, there has been a surge in research focused on developing new scaffolds for drug discovery, particularly those derived from benzoic acid derivatives. The tert-butylsulfamoylphenyl moiety in 2-(4-t-Butylsulfamoylphenyl)benzoic acid has been explored for its potential in modulating various biological pathways. Studies have indicated that such compounds may exhibit inhibitory effects on enzymes and receptors involved in inflammatory responses, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of 2-(4-t-Butylsulfamoylphenyl)benzoic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity. For instance, modifications to the sulfamoyl group or the phenyl ring have led to compounds with increased affinity for specific targets, thereby improving therapeutic efficacy.

The synthesis of 2-(4-t-Butylsulfamoylphenyl)benzoic acid typically involves multi-step organic reactions, starting from commercially available precursors like 4-t-butylphenol and benzoic acid derivatives. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to achieve high yields and purity. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives of 2-(4-t-Butylsulfamoylphenyl)benzoic acid. Molecular modeling and virtual screening techniques allow researchers to predict the binding modes of these compounds with biological targets, thereby guiding the design of more effective drug candidates. This integration of experimental and computational approaches has significantly reduced the time and cost associated with drug discovery pipelines.

The pharmacological potential of 2-(4-t-Butylsulfamoylphenyl)benzoic acid has been investigated in several preclinical studies. Notably, derivatives of this compound have shown promise in treating conditions characterized by excessive inflammation or oxidative stress. By modulating key signaling pathways, these molecules may offer therapeutic benefits comparable to existing treatments while potentially exhibiting fewer side effects. Such findings underscore the importance of continued research into this class of compounds.

Moreover, the chemical stability of 2-(4-t-Butylsulfamoylphenyl)benzoic acid under various conditions is a critical factor in its practical application. Studies have demonstrated that this compound remains stable under ambient temperatures and pH conditions typical of biological systems, suggesting its suitability for formulation into drug products. Additionally, its solubility profile can be tailored through structural modifications, enhancing its bioavailability when administered orally or topically.

In conclusion, 2-(4-t-Butylsulfamoylphenyl)benzoic acid (CAS No. 1261893-97-3) represents a significant advancement in pharmaceutical chemistry due to its unique structure and versatile applications. The combination of its sulfamoyl and tert-butyl substituents on a benzoic acid backbone provides an ideal platform for designing novel therapeutic agents. As research progresses, it is anticipated that derivatives of this compound will play an increasingly important role in addressing various medical challenges.